2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide
• InChI: InChI=1S/C12H17NO3/c1-9-3-4-11(7-10(9)2)16-8-12(15)13-5-6-14/h3-4,7,14H,5-6,8H2,1-2H3,(H,13,15)
• InChI Key: PIKVOTBQOCSDJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NCCO)C
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide, also known as DMAA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMAA belongs to the class of compounds known as amphetamines, and it has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide is not fully understood, but it is believed to act as a stimulant on the central nervous system, similar to other amphetamines. 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its effects on alertness, focus, and cognitive function.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiratory rate, and it may also increase body temperature. 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has also been shown to increase the release of glucose and fatty acids into the bloodstream, which may contribute to its effects on energy and metabolism.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized chemical structure. 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has also been extensively studied, and its effects on the central nervous system and other physiological systems are well understood. However, 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide also has several limitations for use in lab experiments. It has been shown to have a range of potential side effects, including increased heart rate and blood pressure, and it may also have addictive properties.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide. One area of interest is the potential applications of 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide in the treatment of ADHD and other cognitive disorders. 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide may also have potential applications in the treatment of obesity and other metabolic disorders. Further research is needed to fully understand the mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide and its potential applications in scientific research.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenol with ethylene oxide to produce 3,4-dimethylphenoxyethanol, which is then reacted with acetic anhydride to produce 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide. Other methods of synthesis include the reaction of 3,4-dimethylphenol with chloroacetic acid to produce 3,4-dimethylphenoxyacetic acid, which is then reacted with ethylene diamine to produce 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to have a range of effects on the central nervous system, including increased alertness, improved focus, and enhanced cognitive function. 2-(3,4-dimethylphenoxy)-N-(2-hydroxyethyl)acetamide has also been studied for its potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.